Cas no 104931-20-6 (Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7aS)- (9CI))
![Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7aS)- (9CI) structure](https://ossimg.kuujia.com/scimg/105000/104931-20-6x500.png)
104931-20-6 structure
Product Name:Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7aS)- (9CI)
CAS No:104931-20-6
MF:C16H24O10
MW:376.355766296387
CID:183198
Update Time:2024-03-01
Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7aS)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7aS)- (9CI)
- Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7
- Cachineside V
- Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,[1S-(1a,4aa,6a,7a,7aa)]-
- Cyclopenta[c]pyran-4-carboxaldehyde, 1-(β-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-, (1S,4aS,6S,7R,7aS)- (9CI)
-
- Inchi： 1S/C16H24O10/c1-16(23)9(19)2-7-6(3-17)5-24-14(10(7)16)26-15-13(22)12(21)11(20)8(4-18)25-15/h3,5,7-15,18-23H,2,4H2,1H3/t7-,8-,9+,10-,11-,12+,13-,14+,15+,16+/m1/s1
- InChI Key： UQTCOYQNMMATHU-VHHPQQETSA-N
- SMILES： [C@@H]1(O[C@@H]2O[C@H](CO)[C@@H](O)[C@H](O)[C@H]2O)OC=C(C=O)[C@@]2([H])C[C@H](O)[C@@](O)(C)[C@@]12[H]
Computed Properties
- Exact Mass: 272.08309
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 10
- Heavy Atom Count: 26
- XLogP3: -1.813
Experimental Properties
- Density: 1.60±0.1 g/cm3(Predicted)
- Boiling Point: 625.9±55.0 °C(Predicted)
- PSA: 52.54
- pka: 12.80±0.70(Predicted)
Cyclopenta[c]pyran-4-carboxaldehyde,1-(b-D-glucopyranosyloxy)-1,4a,5,6,7,7a-hexahydro-6,7-dihydroxy-7-methyl-,(1S,4aS,6S,7R,7aS)- (9CI) Related Literature
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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